Cas no 881741-06-6 (4-(benzyloxy)methylaniline)

• Product Name: 4-(benzyloxy)methylaniline
• CAS No: 881741-06-6
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD06804489
• CID: 4285733
• PubChem ID: 11701294
• Update Time: 2025-06-13

4-(benzyloxy)methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(phenylmethoxy)methyl]-
• AKOS MSC-0186
• 4-[(BENZYLOXY)METHYL]ANILINE
• 4-BENZYLOXYMETHYL-PHENYLAMINE
• 4-(phenylmethoxymethyl)aniline
• 881741-06-6
• G42442
• AKOS000146654
• SCHEMBL14378833
• CS-0263231
• Z240084562
• GKB74106
• EN300-85690
• 4-(benzyloxy)methylaniline

• MDL： MFCD06804489
• Inchi： 1S/C14H15NO/c15-14-8-6-13(7-9-14)11-16-10-12-4-2-1-3-5-12/h1-9H,10-11,15H2
• InChI Key： FRISHJFEBJVKFQ-UHFFFAOYSA-N
• SMILES： C1C=CC(COCC2C=CC(N)=CC=2)=CC=1

Computed Properties

• Exact Mass: 213.115364102Da
• Monoisotopic Mass: 213.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 348.3±22.0 °C at 760 mmHg
• Flash Point: 167.0±15.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(benzyloxy)methylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(benzyloxy)methylaniline

Comprehensive Guide to 4-(benzyloxy)methylaniline (CAS No. 881741-06-6): Properties, Applications, and Industry Insights

4-(benzyloxy)methylaniline (CAS No. 881741-06-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for high-purity aromatic amines in R&D, this compound has gained significant attention due to its unique molecular structure and versatile reactivity. The benzyl-protected aniline derivative offers excellent stability while enabling selective deprotection for downstream applications.

Recent trends in green chemistry and sustainable synthesis have driven innovation in the production of 4-(benzyloxy)methylaniline. Researchers are particularly interested in its role as a building block for fluorescent probes and photoactive materials, with numerous studies exploring its potential in OLED technology and bioimaging agents. The compound's electron-donating properties make it valuable for designing organic semiconductors and charge transport materials.

From a synthetic chemistry perspective, 881741-06-6 demonstrates remarkable utility in Pd-catalyzed cross-coupling reactions, a topic frequently searched by organic chemists. Its protected amino group allows for orthogonal functionalization strategies, addressing common challenges in multi-step synthesis. Industry reports indicate growing adoption in peptide mimetics development and small molecule drug discovery programs.

The compound's physicochemical properties warrant special discussion. With a molecular weight of 213.27 g/mol and characteristic UV absorption maxima around 280 nm, 4-(benzyloxy)methylaniline is easily identifiable via HPLC analysis – a frequent search term among quality control specialists. Its lipophilic nature (predicted LogP ~2.1) makes it particularly useful for designing compounds with enhanced blood-brain barrier permeability, a hot topic in CNS drug development.

Manufacturing considerations for CAS 881741-06-6 emphasize process optimization and impurity profiling, reflecting current industry priorities. Advanced continuous flow chemistry methods have shown promise in improving yield and purity compared to traditional batch processes. These developments align with growing market demand for cost-effective synthetic routes to complex intermediates.

In material science applications, researchers are exploring the compound's potential in self-assembled monolayers (SAMs) and surface modification techniques. The benzyloxy moiety provides unique opportunities for click chemistry modifications, a trending topic in nanotechnology research. Recent patents highlight its use in creating functionalized graphene composites with tailored electronic properties.

Quality specifications for 4-(benzyloxy)methylaniline typically require ≥98% purity by GC-MS analysis, with strict controls on residual solvents and heavy metal content. These parameters are crucial for pharmaceutical applications where ICH guidelines compliance is mandatory. Analytical method development for this compound frequently involves reverse-phase HPLC with UV/Vis detection – techniques commonly searched by analytical chemists.

The global market for aromatic amine derivatives like 881741-06-6 is projected to grow at 6.2% CAGR through 2030, driven by expanding applications in electronic materials and bioconjugation chemistry. Emerging research explores its potential in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), addressing current interests in porous materials for gas storage and separation.

Storage and handling recommendations emphasize protection from oxidative degradation, with inert atmosphere storage being ideal for long-term stability. The compound's shelf life under various conditions is a frequent query among purchasing managers, with most suppliers recommending amber glass containers at 2-8°C for optimal preservation.

From a regulatory perspective, 4-(benzyloxy)methylaniline is not currently classified under major chemical control lists, though proper SDS documentation is essential for international shipments. The compound's environmental fate and biodegradability profile are subjects of ongoing research, particularly regarding its aquatic toxicity – an area of increasing regulatory scrutiny.

Future research directions likely include development of enantioselective synthesis methods and exploration of its catalytic applications in asymmetric transformations. The compound's structural features make it a promising candidate for chiral auxiliary design, aligning with pharmaceutical industry needs for stereochemically pure intermediates.